3-Chloro-6-(3-methylpentan-3-yl)pyridazine

• CAS No.: 87539-12-6
• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 3-chloro-6-(3-methylpentan-3-yl)pyridazine
• InChI: InChI=1S/C10H15ClN2/c1-4-10(3,5-2)8-6-7-9(11)13-12-8/h6-7H,4-5H2,1-3H3
• InChI Key: CKNRLRBBRICJNE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)C1=NN=C(C=C1)Cl

Description

3-Chloro-6-(3-methylpentan-3-yl)pyridazine is a useful research compound. Its molecular formula is C10H15ClN2 and its molecular weight is 198.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 34 g. of 6-(1-ethyl-1-methylpropyl)pyridazin-3-one was added 175 ml. of phosphorus oxychloride, and the mixture was stirred under reflux for 30 minutes. It was then cooled, excess phosphorus oxychloride was removed under vacuum, and the residual oil was poured into ice water. The residue was made basic to pH 9 with ammonia, and triturated. The aqueous mixture so prepared was extracted with two one-liter portions of diethyl ether, and the combined organics were dried and evaporated under vacuum to obtain 35 g. of the desired product, identified by mass spectroscopy, which showed a molecular ion having a weight of 198.